Cas no 862810-44-4 (2-(benzylsulfanyl)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)acetamide)

• Product Name: 2-(benzylsulfanyl)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)acetamide
• CAS No: 862810-44-4
• MF: C₂₂H₂₀N₄OS
• MW: 388.485403060913
• CID: 6168657
• PubChem ID: 22583603
• Update Time: 2025-07-22

2-(benzylsulfanyl)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)acetamide
• 2-benzylsulfanyl-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)acetamide
• F0657-0189
• 862810-44-4
• 2-(benzylthio)-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)acetamide
• AKOS002054525
• 2-(benzylsulfanyl)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)acetamide

• Inchi： 1S/C22H20N4OS/c1-16-8-9-18(20-13-26-11-5-10-23-22(26)25-20)12-19(16)24-21(27)15-28-14-17-6-3-2-4-7-17/h2-13H,14-15H2,1H3,(H,24,27)
• InChI Key： ZXNGHRHHNBRDEN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NC1C=C(C=CC=1C)C1=CN2C=CC=NC2=N1)=O

Computed Properties

• Exact Mass: 388.13578245g/mol
• Monoisotopic Mass: 388.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(benzylsulfanyl)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)acetamide

Professional Introduction to 2-(benzylsulfanyl)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)acetamide (CAS No. 862810-44-4)

2-(benzylsulfanyl)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)acetamide, identified by its CAS number 862810-44-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural composition of this molecule, featuring a benzylsulfanyl group and an imidazo[1,2-apyrimidin-2-yl] moiety, positions it as a potential candidate for further exploration in drug discovery and therapeutic applications.

The benzylsulfanyl group in the molecular structure contributes to the compound's solubility and stability, which are critical factors in pharmaceutical formulations. This group is also known to enhance the binding affinity of the molecule to biological targets, thereby increasing its efficacy. The presence of the imidazo[1,2-apyrimidin-2-yl] scaffold is particularly noteworthy, as this heterocyclic system has been widely studied for its role in modulating various biological pathways. Research has demonstrated that imidazopyrimidine derivatives can interact with enzymes and receptors involved in inflammation, cancer, and viral infections, making them valuable scaffolds for developing novel therapeutics.

In recent years, there has been a surge in interest regarding small molecules that can modulate immune responses. The compound 2-(benzylsulfanyl)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)acetamide has been investigated for its potential immunomodulatory properties. Studies have shown that certain derivatives of imidazopyrimidine can activate immune cells such as natural killer (NK) cells and T lymphocytes, which are crucial for combating infections and tumors. The benzylsulfanyl group may further enhance these effects by improving the molecule's bioavailability and target specificity.

The pharmaceutical industry has increasingly focused on developing targeted therapies that leverage the body's own immune system to fight diseases. The compound in question aligns well with this trend, as it combines structural features known to interact with immunomodulatory pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this molecule with high accuracy. These predictions have guided experimental efforts to optimize its pharmacological properties, leading to more potent and selective immunomodulators.

Moreover, the synthesis of 2-(benzylsulfanyl)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)acetamide represents a significant achievement in organic chemistry. The multi-step synthesis involves intricate functional group transformations that highlight the expertise of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core imidazopyrimidine ring system efficiently. These synthetic strategies not only showcase the versatility of current chemical tools but also provide valuable insights into developing similar compounds for future research.

The compound's potential applications extend beyond immunomodulation. Preliminary studies have suggested that it may also exhibit anti-proliferative effects on certain cancer cell lines. The imidazo[1,2-apyrimidin-2-yl] moiety is known to interfere with signaling pathways that promote cell growth and survival. By targeting these pathways, the molecule could inhibit the proliferation of cancer cells while minimizing side effects on healthy tissues. Further research is warranted to explore this possibility in detail.

In conclusion, 2-(benzylsulfanyl)-N-(5-{imidazo1,2-apyrimidin-2-yl} - 3-methylphenyl)acetamide (CAS No. 862810 -44 -4) is a promising compound with significant therapeutic potential. Its unique structural features make it an attractive candidate for further investigation in drug discovery programs aimed at modulating immune responses and combating diseases such as cancer. As research continues to uncover new applications for this molecule, it is likely that additional derivatives will be developed to enhance its efficacy and safety profiles.